Cas no 2680696-99-3 (Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate)

Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate is a versatile intermediate in organic synthesis, particularly in the preparation of functionalized tetrahydroquinoline derivatives. The presence of both bromo and nitro substituents at the 5- and 8-positions, respectively, offers multiple sites for further functionalization, enabling diverse chemical transformations such as cross-coupling or reduction reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. This compound is valuable in pharmaceutical and agrochemical research, where tetrahydroquinoline scaffolds are frequently employed. Its well-defined reactivity and compatibility with standard synthetic protocols make it a practical choice for constructing complex heterocyclic systems.
Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate structure
2680696-99-3 structure
Product Name:Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
CAS No:2680696-99-3
MF:C14H17BrN2O4
MW:357.199783086777
CID:6441369
PubChem ID:165933042
Update Time:2025-05-19

Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-28299338
    • tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
    • 2680696-99-3
    • Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate
    • Inchi: 1S/C14H17BrN2O4/c1-14(2,3)21-13(18)16-8-4-5-9-10(15)6-7-11(12(9)16)17(19)20/h6-7H,4-5,8H2,1-3H3
    • InChI Key: KKFHFAZPSKHWTJ-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2=C1CCCN2C(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 356.03717g/mol
  • Monoisotopic Mass: 356.03717g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 75.4Ų

Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate

Introduction to Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680696-99-3)

Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS No. 2680696-99-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic molecules known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a bromo and nitro substituent, make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in medicinal chemistry.

The< strong>Tert-butyl group attached to the carboxylate moiety not only enhances the solubility and stability of the compound but also provides a handle for further functionalization. This makes Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate a versatile building block for the synthesis of more complex molecules. The bromo and nitro substituents are particularly interesting from a chemical perspective, as they can participate in various reactions such as cross-coupling reactions, nucleophilic substitutions, and redox processes.

In recent years, there has been a growing interest in tetrahydroquinoline derivatives due to their potential pharmacological properties. These compounds have been shown to exhibit activities against various diseases, including cancer, infectious diseases, and neurological disorders. The< strong>5-bromo and< strong>8-nitro substituents in Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate are believed to play a crucial role in modulating the biological activity of the molecule. The bromo group can serve as a synthetic handle for introducing other functional groups via cross-coupling reactions, while the nitro group can be reduced to an amine or converted into other bioactive moieties.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its use in various pharmacological assays to evaluate its efficacy against different disease targets. Preliminary studies suggest that Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate may have inhibitory effects on certain enzymes and receptors involved in disease pathogenesis. These findings are particularly exciting as they highlight the compound's potential as a lead molecule for drug discovery.

The synthesis of Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the tetrahydroquinoline core through cyclization reactions. Subsequent functionalization steps include bromination and nitration at specific positions on the ring system. The introduction of the Tert-butyl group at the carboxylate position is achieved through esterification reactions.

The< strong>CAS No. 2680696-99-3 provides a unique identifier for this compound and facilitates its recognition in scientific literature and databases. This standardized numbering system is essential for ensuring accurate communication among researchers and for regulatory purposes. The CAS number also aids in tracking the compound's usage in various research projects and commercial applications.

In conclusion, Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with diverse biological activities. Further research is needed to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent. As our understanding of molecular interactions continues to grow, compounds like Tert-butyl 5-bromo-8-nitro-1,2,3,4-tetrahydroquinoline-1-carboxylate will undoubtedly play an important role in shaping the future of drug development.

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